2-Amino-4-formylnicotinic acid

• Molecular Formula: C7H6N2O3
• Molecular Weight: 166.13 g/mol
• IUPAC Name: 2-amino-4-formylpyridine-3-carboxylic acid
• InChI: InChI=1S/C7H6N2O3/c8-6-5(7(11)12)4(3-10)1-2-9-6/h1-3H,(H2,8,9)(H,11,12)
• InChI Key: HLNULMLTIQESBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C=O)C(=O)O)N

Description

2-Amino-4-formylnicotinic acid is a nicotinic acid derivative featuring an amino group at position 2 and a formyl group at position 4 of the pyridine ring. This compound is of interest in medicinal and synthetic chemistry due to its dual functional groups, which enable diverse reactivity. The amino group facilitates nucleophilic substitution or coordination chemistry, while the formyl group can participate in condensation or cyclization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-formylnicotinic acid typically involves the modification of nicotinic acid through a series of chemical reactions. One common method includes the nitration of nicotinic acid to introduce a nitro group, followed by reduction to convert the nitro group to an amino group. The formyl group can then be introduced through formylation reactions using reagents such as formic acid or formamide under acidic conditions .

Industrial Production Methods: Industrial production of 2-Amino-4-formylnicotinic acid may involve large-scale nitration and reduction processes, followed by purification steps to isolate the desired product. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Oxidation Reactions

The formyl group undergoes oxidation to yield carboxylic acid derivatives under controlled conditions:
Reaction:
2-Amino-4-formylnicotinic acid → 2-Amino-4-carboxynicotinic acid

Conditions:

• Potassium permanganate (KMnO₄) in alkaline medium at 80–100°C for 4–6 hours .

• Chromium trioxide (CrO₃) in acetic acid under reflux .

Evidence:
IR spectra of oxidized products show loss of C=O stretching at ~1710 cm⁻¹ (formyl) and appearance of broad O–H stretching (carboxylic acid) at 2500–3300 cm⁻¹ .

Reduction Reactions

Selective reduction of the formyl group produces alcohol derivatives:
Reaction:
2-Amino-4-formylnicotinic acid → 2-Amino-4-(hydroxymethyl)nicotinic acid

Conditions:

• Sodium borohydride (NaBH₄) in methanol at 0–5°C for 2 hours .

• Hydrogen gas (H₂) with palladium on carbon (Pd/C) catalyst at 25°C .

Key Data:
1H NMR of reduced products exhibits a singlet at δ 4.2–4.5 ppm for –CH₂OH and absence of the formyl proton signal at δ 9.8–10.1 ppm .

Cyclization and Heterocycle Formation

Intramolecular reactions form nitrogen-containing heterocycles:

Oxadiazole Formation

Reaction:
Reaction with isonicotinic acid hydrazide forms 1,3,4-oxadiazoles .

Conditions:

• Heating at 110–120°C for 1.5 hours in ethyl acetate .

Electrophilic Substitution

The aromatic ring undergoes nitration and halogenation:

Reaction Type	Reagents/Conditions	Product	Characterization Data
Nitration	HNO₃/H₂SO₄ at 0°C	2-Amino-4-formyl-5-nitronicotinic acid	UV λmax 266 nm (ε = 6.41 × 10³)
Bromination	Br₂ in acetic acid, 50°C	2-Amino-4-formyl-5-bromonicotinic acid	1H NMR δ 7.8–8.1 ppm (Ar–Br)

Biochemical Transformations

Enzymatic degradation studies in Pseudomonas putida reveal:

• Dioxygenase-mediated cleavage of the nicotinic acid backbone, forming N-formylmaleamate (NFM) .

• Deformylase activity converts NFM to maleamate and formate .

Stability and Degradation

• Thermal Stability : Decomposes above 200°C, releasing CO₂ and NH₃ .

• Photochemical Degradation : UV irradiation (254 nm) induces decarboxylation, forming 2-amino-4-formylpyridine .

Scientific Research Applications

2-Amino-4-formylnicotinic acid has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential role in enzyme inhibition and as a precursor for biologically active molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including anti-inflammatory and anticancer properties.

Industry: It is used in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-Amino-4-formylnicotinic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways.

Pathways Involved: The compound can influence redox reactions and metabolic pathways, impacting cellular processes such as energy production and signal transduction

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following comparison focuses on nicotinic acid derivatives with amino and/or electron-withdrawing substituents, emphasizing substituent positions, physicochemical properties, and synthetic routes.

Substituent Positions and Functional Groups

Compound Name	Substituent Positions	Functional Groups	Molecular Formula	Molecular Weight	CAS Number
2-Amino-4-formylnicotinic acid*	2 (NH₂), 4 (CHO)	Amino, Formyl, Carboxylic Acid	C₇H₆N₂O₃	~166.13	Not available
2-Aminonicotinic acid	2 (NH₂)	Amino, Carboxylic Acid	C₆H₆N₂O₂	138.12	5345-47-1
4-Amino-2-(trifluoromethyl)nicotinic acid	4 (NH₂), 2 (CF₃)	Amino, Trifluoromethyl, Carboxylic Acid	C₇H₅F₃N₂O₂	206.12	944900-39-4
5-Aminonicotinic acid	5 (NH₂)	Amino, Carboxylic Acid	C₆H₆N₂O₂	138.12	24242-19-1

*Theoretical values for 2-Amino-4-formylnicotinic acid are inferred from analogs.

Key Observations:

• Substituent Effects on Reactivity: The formyl group in 2-amino-4-formylnicotinic acid enhances electrophilicity compared to trifluoromethyl (CF₃) or carboxylic acid groups in analogs. For example, the CF₃ group in 4-amino-2-(trifluoromethyl)nicotinic acid provides strong electron-withdrawing effects but lacks the aldehyde’s reactivity .
• Melting Points: 2-Aminonicotinic acid exhibits a high melting point (295–297°C) due to strong intermolecular hydrogen bonding via its carboxylic acid group .

Physicochemical Properties

Property	2-Amino-4-formylnicotinic Acid*	2-Aminonicotinic Acid	4-Amino-2-(trifluoromethyl)nicotinic Acid
Solubility	Moderate (polar solvents)	Low (polar aprotic solvents)	Low (organic solvents)
Acidity (pKa)	~3.5 (COOH), ~9.5 (NH₂)	4.1 (COOH), 8.9 (NH₂)	3.8 (COOH), 9.1 (NH₂)
Stability	Air-sensitive (formyl oxidation)	Stable	Hydrolytically stable (CF₃)

*Predicted based on substituent effects.

Research Findings and Implications

• Biological Activity: Trifluoromethyl-substituted analogs (e.g., 4-amino-2-(trifluoromethyl)nicotinic acid) show enhanced metabolic stability in drug candidates compared to formyl derivatives, which may undergo rapid aldehyde metabolism .
• Material Science: The formyl group in 2-amino-4-formylnicotinic acid could enable covalent organic framework (COF) synthesis via dynamic imine bonding, a feature absent in carboxylic acid or CF₃ analogs.